BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling D-
Allose-13C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B10828440

Essential Safety and Handling Guide for D-Allose-
13C

This guide provides crucial safety and logistical information for the handling and disposal of D-
Allose-13C, a stable isotope-labeled monosaccharide. While D-Allose is not classified as a
hazardous substance, adherence to standard laboratory safety protocols for handling chemical
powders is essential to ensure a safe research environment.[1][2] D-Allose-13C is chemically
and physically similar to its unlabeled counterpart, D-Allose, and is a non-radioactive
compound.[3][4][5]

Chemical and Physical Properties

A summary of the key properties of D-Allose is provided below. These properties are expected
to be nearly identical for D-Allose-13C.
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Property Value Source
Molecular Formula CeH1206 [1][6]
Appearance White crystalline powder [7]
- Soluble in water, practically
Solubility ) ] [71[8]
insoluble in methanol
Not classified as a hazardous
Hazards substance. May have a violent [1112]

reaction with strong oxidizers.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling D-Allose-13C to

minimize exposure and ensure safety.

Protection Type

Required Equipment

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from potential

dust particles and splashes.[2]

[9]

Skin Protection

- Nitrile gloves- Standard

laboratory coat

Prevents skin contact with the
chemical.[2][10] A lab coat
protects clothing and skin from

contamination.[10][11]

Respiratory Protection

A NIOSH-approved respirator
is recommended if handling
large quantities or if dust is

generated.

Protects against inhalation of
fine powder, which can cause

respiratory irritation.[2][12]

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural steps for the safe handling of D-Allose-13C from receipt to

disposal.
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Preparation and Pre-Handling

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
D-Allose.[1][2]

Designate a Work Area: Whenever possible, handle D-Allose-13C within a certified chemical
fume hood or a ventilated enclosure to minimize inhalation risk.[12]

Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats, and
containers, before handling the compound.

Don PPE: Put on all required personal protective equipment as specified in the table above.
[13]

Weighing and Transferring

Containment: Perform all weighing and transferring procedures inside a fume hood or a
powder containment hood.[12]

Minimize Dust: Handle the powder gently to avoid creating dust. Use a spatula or scoop for
transfers instead of pouring.[12]

Keep Containers Closed: Keep the primary container of D-Allose-13C closed whenever it is
not in use to prevent spills and contamination.[12]

Spill and Emergency Procedures

Minor Spills: For small spills, gently sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.[14] Clean the area with a wet cloth or a
HEPA-filtered vacuum.[12]

Skin Contact: If skin contact occurs, wash the affected area thoroughly with soap and water.
[14]

Eye Contact: In case of eye contact, immediately flush the eyes with copious amounts of
water for at least 15 minutes, holding the eyelids open.[14] Seek medical attention.

Disposal Plan
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All waste materials must be disposed of in accordance with local, state, and federal
regulations.

e Solid Waste: Unused D-Allose-13C and any grossly contaminated materials (e.g., weigh
boats, paper towels from a spill) should be collected in a clearly labeled, sealed container.

o Contaminated PPE: Used gloves and other disposable PPE should be disposed of in the
appropriate laboratory waste stream.

» Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent
before disposal or recycling, with the rinsate collected as chemical waste.
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Workflow for Safe Handling of D-Allose-13C

Preparation
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Caption: Safe handling workflow for D-Allose-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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